Cas no 878744-25-3 (methyl 3-(bromomethyl)-4-fluorobenzoate)

• Product Name: methyl 3-(bromomethyl)-4-fluorobenzoate
• CAS No: 878744-25-3
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• CID: 2147233
• PubChem ID: 53419607
• Update Time: 2025-07-19

methyl 3-(bromomethyl)-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(bromomethyl)-4-fluorobenzoate
• Benzoic acid, 3-(bromomethyl)-4-fluoro-, methyl ester
• DTXSID801215200
• LJNYXXWIWSCHKW-UHFFFAOYSA-N
• G55086
• 3-Bromomethyl-4-fluoro-benzoic acid methyl ester
• SCHEMBL1756375
• EN300-129978
• 3-Bromomethyl-4-fluorobenzoic acid methyl ester
• 878744-25-3
• METHYL3-(BROMOMETHYL)-4-FLUOROBENZOATE
• DB-319915
• DKB74425
• DTXCID901646543
• 869-029-1

• Inchi： 1S/C9H8BrFO2/c1-13-9(12)6-2-3-8(11)7(4-6)5-10/h2-4H,5H2,1H3
• InChI Key： LJNYXXWIWSCHKW-UHFFFAOYSA-N
• SMILES： BrCC1C(=CC=C(C(=O)OC)C=1)F

Computed Properties

• Exact Mass: 245.96917g/mol
• Monoisotopic Mass: 245.96917g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 3-(bromomethyl)-4-fluorobenzoate

Methyl 3-(Bromomethyl)-4-Fluorobenzoate: A Versatile Intermediate in Pharmaceutical and Chemical Synthesis

Methyl 3-(bromomethyl)-4-fluorobenzoate (CAS No. 878744-25-3) is a valuable intermediate in the fields of pharmaceutical and chemical synthesis. This compound, characterized by its unique structural features, has gained significant attention due to its potential applications in the development of novel drugs and advanced materials. The presence of a bromomethyl group and a fluorine atom on the benzene ring makes it a versatile building block for a wide range of synthetic transformations.

The chemical structure of methyl 3-(bromomethyl)-4-fluorobenzoate is defined by its molecular formula, C₉H₉BrFO₂. The bromomethyl group (CH₂Br) and the fluorine atom (F) on the benzene ring provide multiple reactive sites, enabling diverse chemical reactions. The ester functionality (COOCH₃) further enhances its utility in organic synthesis, making it an attractive starting material for various synthetic pathways.

In recent years, methyl 3-(bromomethyl)-4-fluorobenzoate has been extensively studied for its role in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry highlighted its use as a key intermediate in the development of potent inhibitors for specific enzymes involved in cancer pathways. The bromomethyl group facilitates cross-coupling reactions, while the fluorine atom enhances the pharmacological properties of the final products, such as improved metabolic stability and enhanced binding affinity.

The synthetic versatility of methyl 3-(bromomethyl)-4-fluorobenzoate is further demonstrated by its application in the synthesis of advanced materials. Researchers at the University of California, Berkeley, have utilized this compound to develop novel polymers with unique optical and electronic properties. The bromomethyl group serves as a reactive site for polymerization reactions, while the fluorine atom imparts desirable physical properties to the resulting materials.

In addition to its use in pharmaceutical and materials science, methyl 3-(bromomethyl)-4-fluorobenzoate has also found applications in agrochemicals. A recent study published in Pesticide Biochemistry and Physiology explored its potential as an intermediate in the synthesis of new herbicides and insecticides. The bromomethyl group allows for efficient functionalization, while the fluorine atom enhances the biological activity and selectivity of the final products.

The preparation of methyl 3-(bromomethyl)-4-fluorobenzoate typically involves a multi-step synthetic route. One common method involves the bromination of 3-methyl-4-fluorobenzoic acid followed by esterification with methanol. This process yields high purity product with good yields, making it suitable for large-scale production. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have also been employed to optimize the yield and purity of this compound.

The safety and handling of methyl 3-(bromomethyl)-4-fluorobenzoate are important considerations for both laboratory and industrial settings. While it is not classified as a hazardous material, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, methyl 3-(bromomethyl)-4-fluorobenzoate (CAS No. 878744-25-3) is a highly versatile intermediate with significant potential in pharmaceutical, materials science, and agrochemical applications. Its unique chemical structure provides multiple reactive sites that enable diverse synthetic transformations, making it an indispensable building block in modern chemical research and development.